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3,3/'-(3,3/'-DIMETHOXY-4,4/'-DIPHENYLENE)BIS(2-PHENYL-5-VERATRYLTETRAZOLIUM CHLORIDE) 3,3/'-(3,3/'-DIMETHOXY-4,4/'-DIPHENYLENE)BIS(2-PHENYL-5-VERATRYLTETRAZOLIUM CHLORIDE)
Brand Name: Vulcanchem
CAS No.: 106629-90-7
VCID: VC0018202
InChI: InChI=1S/C46H44N8O6.2ClH/c1-55-39-23-17-31(25-43(39)59-5)27-45-47-51(35-13-9-7-10-14-35)53(49-45)37-21-19-33(29-41(37)57-3)34-20-22-38(42(30-34)58-4)54-50-46(48-52(54)36-15-11-8-12-16-36)28-32-18-24-40(56-2)44(26-32)60-6;;/h7-26,29-30H,27-28H2,1-6H3;2*1H/q+2;;/p-2
SMILES: COC1=C(C=C(C=C1)CC2=NN([N+](=N2)C3=C(C=C(C=C3)C4=CC(=C(C=C4)[N+]5=NC(=NN5C6=CC=CC=C6)CC7=CC(=C(C=C7)OC)OC)OC)OC)C8=CC=CC=C8)OC.[Cl-].[Cl-]
Molecular Formula: C46H44Cl2N8O6
Molecular Weight: 875.808

3,3/'-(3,3/'-DIMETHOXY-4,4/'-DIPHENYLENE)BIS(2-PHENYL-5-VERATRYLTETRAZOLIUM CHLORIDE)

CAS No.: 106629-90-7

Main Products

VCID: VC0018202

Molecular Formula: C46H44Cl2N8O6

Molecular Weight: 875.808

3,3/'-(3,3/'-DIMETHOXY-4,4/'-DIPHENYLENE)BIS(2-PHENYL-5-VERATRYLTETRAZOLIUM CHLORIDE) - 106629-90-7

CAS No. 106629-90-7
Product Name 3,3/'-(3,3/'-DIMETHOXY-4,4/'-DIPHENYLENE)BIS(2-PHENYL-5-VERATRYLTETRAZOLIUM CHLORIDE)
Molecular Formula C46H44Cl2N8O6
Molecular Weight 875.808
IUPAC Name 5-[(3,4-dimethoxyphenyl)methyl]-2-[4-[4-[5-[(3,4-dimethoxyphenyl)methyl]-3-phenyltetrazol-2-ium-2-yl]-3-methoxyphenyl]-2-methoxyphenyl]-3-phenyltetrazol-2-ium;dichloride
Standard InChI InChI=1S/C46H44N8O6.2ClH/c1-55-39-23-17-31(25-43(39)59-5)27-45-47-51(35-13-9-7-10-14-35)53(49-45)37-21-19-33(29-41(37)57-3)34-20-22-38(42(30-34)58-4)54-50-46(48-52(54)36-15-11-8-12-16-36)28-32-18-24-40(56-2)44(26-32)60-6;;/h7-26,29-30H,27-28H2,1-6H3;2*1H/q+2;;/p-2
Standard InChIKey WYENYHSISIKTHQ-UHFFFAOYSA-L
SMILES COC1=C(C=C(C=C1)CC2=NN([N+](=N2)C3=C(C=C(C=C3)C4=CC(=C(C=C4)[N+]5=NC(=NN5C6=CC=CC=C6)CC7=CC(=C(C=C7)OC)OC)OC)OC)C8=CC=CC=C8)OC.[Cl-].[Cl-]
Synonyms 3,3/'-(3,3/'-DIMETHOXY-4,4/'-DIPHENYLENE)BIS(2-PHENYL-5-VERATRYLTETRAZOLIUM CHLORIDE)
PubChem Compound 44630099
Last Modified Nov 11 2021
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